Cas no 1552705-61-9 (2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-amine)

• Product Name: 2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-amine
• CAS No: 1552705-61-9
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5699029
• PubChem ID: 83874591
• Update Time: 2023-10-31

2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-amine
• 1552705-61-9
• 2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanamine
• Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, 2-methyl-

• Inchi： 1S/C9H12N4/c1-7-11-6-9-3-2-8(4-5-10)13(9)12-7/h2-3,6H,4-5,10H2,1H3
• InChI Key： ALLITBMNSKMCRE-UHFFFAOYSA-N
• SMILES： N12C(C=NC(C)=N1)=CC=C2CCN

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 9.53±0.10(Predicted)